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Introduction
Poly(vinyl chloride) (PVC) is a versatile and widely used thermoplastic polymer. However, it is

inherently thermally unstable at processing temperatures (typically above 170°C), undergoing a

rapid degradation process known as dehydrochlorination. This degradation leads to

discoloration, embrittlement, and the release of corrosive hydrogen chloride (HCl) gas, severely

compromising the material's properties and performance. To counteract this, thermal stabilizers

are essential additives in PVC formulations.

Barium cadmium laurate is a highly effective mixed metal soap stabilizer that has historically

been used to provide excellent heat and light stability to PVC products. It functions through a

synergistic mechanism that provides both good initial color and long-term stability. These

application notes provide a comprehensive overview of the application of barium cadmium

laurate for the thermal stabilization of PVC, including its mechanism of action, experimental

protocols for performance evaluation, and important health and safety considerations.

Chemical Properties

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b099828?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name Barium cadmium laurate

CAS Number 15337-60-7[1][2]

Molecular Formula C₁₂H₂₄O₂·xBa·xCd[1][2]

Appearance White to off-white powder

Solubility
Insoluble in water, soluble in certain organic

solvents

Mechanism of Thermal Stabilization
The thermal degradation of PVC is a chain reaction initiated at labile sites in the polymer,

primarily allylic chlorine atoms. The degradation proceeds via the elimination of HCl, leading to

the formation of conjugated polyene sequences, which are responsible for the undesirable

color formation.

Barium cadmium laurate stabilizes PVC through a synergistic mechanism involving both the

barium and cadmium carboxylates:

Primary Stabilization by Cadmium Laurate: The more reactive cadmium laurate provides

initial stabilization by replacing the labile chlorine atoms on the PVC backbone with more

stable laurate ester groups. This reaction prevents the initiation of the dehydrochlorination

cascade. The cadmium laurate also acts as an HCl scavenger.

Formation of Cadmium Chloride (CdCl₂): The reaction of cadmium laurate with HCl and

labile chlorine sites results in the formation of cadmium chloride (CdCl₂). While initially

effective, CdCl₂ is a strong Lewis acid and can autocatalytically accelerate the degradation

of PVC, leading to sudden and severe discoloration, a phenomenon often referred to as "zinc

burning" in the context of zinc-containing stabilizers.

Synergistic Role of Barium Laurate: Barium laurate, a weaker Lewis acid than cadmium

chloride, reacts with the newly formed CdCl₂ to regenerate the active cadmium laurate

stabilizer. This exchange reaction also produces barium chloride (BaCl₂), which is a much

weaker Lewis acid than CdCl₂ and does not significantly promote PVC degradation. This
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synergistic interaction extends the period of stabilization and prevents the catastrophic

degradation that would occur if cadmium laurate were used alone.
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Caption: PVC degradation and stabilization mechanism by Barium Cadmium Laurate.
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Data Presentation
The following tables provide illustrative data on the performance of barium cadmium laurate as

a thermal stabilizer for PVC. This data is representative of typical performance and is intended

for comparative purposes.

Table 1: Static Thermal Stability by Congo Red Test
The Congo Red test is a widely used method to determine the static thermal stability of PVC

compounds. The stability time is the time required for the evolved HCl to change the color of

the Congo Red indicator paper from red to blue at a specified temperature.

Stabilizer System Concentration (phr)
Stability Time at 180°C
(minutes)

Unstabilized PVC 0 < 5

Barium Laurate 2.0 15 - 25

Cadmium Laurate 2.0
30 - 40 (followed by rapid

blackening)

Barium Cadmium Laurate (1:1) 2.0 60 - 80

Lead-based Stabilizer 2.0 70 - 90

Calcium/Zinc Stabilizer 2.0 40 - 50

phr: parts per hundred resin

Table 2: Dynamic Thermal Stability by Torque
Rheometry
A torque rheometer measures the torque required to mix a polymer at a constant temperature

and shear rate. The stability time is the time until a sharp increase in torque is observed,

indicating cross-linking and degradation.
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Stabilizer System Concentration (phr)
Stability Time at 180°C
(minutes)

Unstabilized PVC 0 < 3

Barium Cadmium Laurate 2.0 25 - 35

Organotin Stabilizer 1.5 30 - 40

Calcium/Zinc Stabilizer 3.0 20 - 30

Table 3: Color Stability (Yellowness Index)
The Yellowness Index (YI) is a measure of the degree of yellowness of a material. A lower YI

indicates better color stability.

Stabilizer System Concentration (phr)
Yellowness Index (after 30
min at 180°C)

Unstabilized PVC 0 > 80 (black)

Barium Cadmium Laurate 2.0 15 - 25

Lead-based Stabilizer 2.0 10 - 20

Calcium/Zinc Stabilizer 3.0 25 - 35

Experimental Protocols
Static Thermal Stability: Congo Red Test (ASTM D4202)
This method determines the time at which the evolution of hydrogen chloride from a heated

PVC sample is sufficient to change the color of a Congo Red indicator paper.

Apparatus:

Heating bath (oil or aluminum block) capable of maintaining a constant temperature (e.g.,

180 ± 1°C).

Test tubes (e.g., 18 x 150 mm).
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Congo Red indicator paper strips.

Stoppers for test tubes with a small hole to hold the indicator paper.

Timer.

Procedure:

Prepare the PVC compound by mixing the PVC resin with the barium cadmium laurate

stabilizer and any other additives in a two-roll mill or a similar mixing device.

Place a specified amount of the PVC compound (e.g., 2.5 g) into a clean, dry test tube.

Insert a strip of Congo Red paper into the stopper so that it will be positioned approximately

2.5 cm above the surface of the PVC sample when the stopper is placed in the test tube.

Place the test tube in the heating bath, which has been preheated to the desired temperature

(e.g., 180°C), and start the timer.

Observe the Congo Red paper for a color change from red to blue.

Record the time at which the first definite blue color appears. This is the thermal stability

time.
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Caption: Experimental workflow for the Congo Red test.
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Dynamic Thermal Stability: Torque Rheometry
This method evaluates the thermal stability of PVC under dynamic conditions of heat and

shear, simulating processing conditions.

Apparatus:

Torque rheometer (e.g., Brabender or Haake type) with a mixing chamber and rotors.

Temperature control unit.

Data acquisition system.

Procedure:

Set the mixing chamber of the torque rheometer to the desired temperature (e.g., 180°C)

and the rotor speed to a specified value (e.g., 60 rpm).

Once the temperature has stabilized, add a pre-weighed amount of the PVC compound to

the mixing chamber.

Start the data acquisition system to record the torque and temperature as a function of time.

Observe the torque-time curve. The initial part of the curve shows the fusion of the PVC

compound.

The stability time is the time from the start of the test until a sharp and continuous increase in

torque is observed, which indicates the onset of cross-linking and degradation.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature or time in a

controlled atmosphere. It is used to determine the onset of degradation and to quantify the

mass loss due to dehydrochlorination.

Apparatus:

Thermogravimetric analyzer.
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Sample pans (e.g., platinum or alumina).

Inert gas supply (e.g., nitrogen).

Procedure:

Place a small, accurately weighed sample of the PVC compound (e.g., 5-10 mg) into a TGA

sample pan.

Place the sample pan in the TGA furnace.

Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate.

Heat the sample at a constant rate (e.g., 10°C/min) over a specified temperature range (e.g.,

30°C to 600°C).

Record the mass of the sample as a function of temperature.

The onset temperature of degradation is determined from the temperature at which a

significant mass loss begins. The mass loss at different temperatures can be used to

compare the effectiveness of different stabilizers.
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Caption: Experimental workflow for Thermogravimetric Analysis (TGA).
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Health and Environmental Considerations
The use of barium cadmium laurate has significantly declined in many regions due to the

toxicity of cadmium.[3][4] Cadmium and its compounds are classified as human carcinogens

and can accumulate in the body, posing long-term health risks. Regulatory bodies in many

countries have restricted or phased out the use of cadmium-based stabilizers in various

applications, particularly in consumer goods and products that may come into contact with food

or water.[3][4]

Barium compounds, while generally less toxic than cadmium compounds, can also pose health

risks, particularly soluble barium compounds.

Due to these concerns, there has been a significant shift towards the use of alternative, less

toxic stabilizer systems, such as calcium-zinc, organotin, and organic-based stabilizers.[4]

Researchers and drug development professionals should be aware of these trends and

regulations when considering the use of barium cadmium laurate.

Conclusion
Barium cadmium laurate has been a highly effective thermal stabilizer for PVC, offering

excellent performance through a synergistic mechanism. However, due to the significant health

and environmental concerns associated with cadmium, its use has been largely discontinued in

favor of safer alternatives. The experimental protocols outlined in these notes provide a

framework for evaluating the performance of any thermal stabilizer for PVC, allowing for the

comparison of new, more sustainable technologies. For any new product development, it is

crucial to consider the entire life cycle of the materials and prioritize the use of non-toxic and

environmentally friendly additives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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